Cas no 108761-33-7 (6-Chloroindoxyl-1,3-diacetate)

6-Chloroindoxyl-1,3-diacetate structure
6-Chloroindoxyl-1,3-diacetate structure
Product Name:6-Chloroindoxyl-1,3-diacetate
CAS No:108761-33-7
MF:C12H10ClNO3
MW:251.665702342987
MDL:MFCD00269702
CID:139303
PubChem ID:11701559
Update Time:2025-04-19

6-Chloroindoxyl-1,3-diacetate Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-[3-(acetyloxy)-6-chloro-1H-indol-1-yl]-
    • (1-acetyl-6-chloroindol-3-yl) acetate
    • 1-[3-(acetyloxy)-6-chloro-1H-indol-1-yl]Ethanone
    • 1-acetyl-6-chloro-1H-indol-3-yl acetate
    • 6-CHLORO INDOXYL-1,3,DIACETATE
    • 3-Acetoxy-1-acetyl-6-chlor-indol
    • 3-acetoxy-1-acetyl-6-chloro-indole
    • 6-Chlor-3-acetoxy-1-acetyl-indol
    • 6-chloro-3-acetoxy-1-acetylindole
    • 6-Chloroindolyl-1,3-diacetate
    • 6-chloroindoxyl-1,3-diacetate
    • 6-chloro-O,N-acetylindoxyl
    • BIC1371
    • 6-Chloro-3-indolyl 1,3-diacetate
    • ACETIC ACID 1-ACETYL-6-CHLORO-1H-INDOL-3-YL ESTER
    • DTXSID50470835
    • 108761-33-7
    • SCHEMBL3241798
    • AS-32986
    • MFCD00269702
    • AKOS015914535
    • 2,2-BITHIOPHENE-5-CARBONYLCHLORIDE
    • FT-0702079
    • AMY41419
    • XOHGAYIKCAZFFX-UHFFFAOYSA-N
    • 6-Chloro indoxyl-1,3-diacetate≥ 98% (HPLC)
    • 6-Chloroindoxyl-1,3-diacetate
    • MDL: MFCD00269702
    • Inchi: 1S/C12H10ClNO3/c1-7(15)14-6-12(17-8(2)16)10-4-3-9(13)5-11(10)14/h3-6H,1-2H3
    • InChI Key: XOHGAYIKCAZFFX-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2C(=CN(C(C)=O)C=2C=1)OC(C)=O

Computed Properties

  • Exact Mass: 251.03500
  • Monoisotopic Mass: 251.0349209g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 48.3Ų

Experimental Properties

  • Density: 1.33
  • Boiling Point: 377°Cat760mmHg
  • Flash Point: 181.8°C
  • Refractive Index: 1.596
  • PSA: 48.30000
  • LogP: 2.88010

6-Chloroindoxyl-1,3-diacetate Security Information

  • Storage Condition:Store at -20 ° C

6-Chloroindoxyl-1,3-diacetate Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Chloroindoxyl-1,3-diacetate Pricemore >>

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6-Chloroindoxyl-1,3-diacetate Production Method

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